9-(2-Deoxy-beta-D-ribofuranosyl)-6-methylpurine

• Molecular Formula: C11H14N4O3
• Molecular Weight: 250.25 g/mol
• InChI: InChI=1S/C11H14N4O3/c1-6-10-11(13-4-12-6)15(5-14-10)9-2-7(17)8(3-16)18-9/h4-5,7-9,16-17H,2-3H2,1H3/t7-,8+,9-/m1/s1
• InChIKey: SJXRKKYXNZWKDB-HRDYMLBCSA-N

MeP-dR: Suicide Gene Therapy & QC Prodrug

9-(2-Deoxy-beta-D-ribofuranosyl)-6-methylpurine (CAS 16006-64-7; MeP-dR, 6MePdR) is a purine nucleoside analog with the molecular formula C₁₁H₁₄N₄O₃ and a molecular weight of 250.25 g/mol . Its core structure consists of 6-methylpurine linked to a 2′-deoxy-β-D-ribofuranosyl sugar via a β-N-glycosidic bond . This compound functions as a relatively non-toxic prodrug [1] that, upon cleavage by specific non-mammalian enzymes such as Escherichia coli purine nucleoside phosphorylase (ePNP), releases the highly cytotoxic free base 6-methylpurine (MeP) [2][3]. The fundamental premise for its research use is its inability to be efficiently activated by human purine nucleoside phosphorylase (hPNP), making it a substrate for gene-directed enzyme prodrug therapy (GDEPT) where the ePNP gene is delivered selectively to tumor cells [4].

GDEPT prodrug Selective E. coli PNP substrate; cleaved to membrane-permeable 6-methylpurine; not recognized by human PNP. Supports gene-directed enzyme prodrug therapy research models.

Mycoplasma detection Adenosine phosphorylase-mediated selective toxicity in mycoplasma-infected cultures; dual-function detection and decontamination reagent. Reported high sensitivity and specificity in cell culture screening.

Enzymatic synthesis Whole-cell biocatalytic route using recombinant E. coli; near-quantitative conversion under mild conditions. Scalable preparation alternative to multi-step chemical synthesis.

• [1] Parker WB, et al. Tumor Sensitization to Purine Analogs by E coli Pnp. NIH Grant U19-CA067763-01. 1995. View Source
• [2] Hughes BW, et al. Cell to cell contact is not required for bystander cell killing by Escherichia coli purine nucleoside phosphorylase. J Biol Chem. 1998;273(4):2322-8. View Source
• [3] Sorscher EJ, et al. X Ray Crystallographic/Modeling of Pnp. NIH Grant U19-CA067763-07-4. View Source
• [4] Parker WB, et al. Effect of expression of adenine phosphoribosyltransferase on the in vivo anti-tumor activity of prodrugs activated by E. coli purine nucleoside phosphorylase. Cancer Gene Ther. 2011;18:390–398. View Source

Why MeP-dR Cannot Be Replaced by Analogs

Generic substitution of 9-(2-Deoxy-beta-D-ribofuranosyl)-6-methylpurine with other purine nucleoside prodrugs is scientifically unsound due to its unique, enzyme-specific activation profile and associated bystander cell-killing potency. The compound is a substrate for E. coli PNP but not for human PNP, a selectivity that underpins the entire GDEPT strategy [1][2]. Other nucleoside prodrugs, such as those activated by herpes simplex virus thymidine kinase (HSV-TK), like ganciclovir, rely on a different enzymatic cleavage and, critically, generate toxic metabolites that do not readily diffuse across cell membranes, thus severely limiting their bystander killing effect [3][4]. Furthermore, the toxicity of the active metabolite, 6-methylpurine, is effective against both dividing and non-dividing cells, a distinction from many traditional antimetabolites that only target proliferating cells [5]. The selection of this specific compound is therefore dictated by its integration with a specific enzyme system and its superior, diffusion-based bystander effect, which is not replicated by alternative prodrugs [6].

MeP-dR (Target)

Bystander killing enhanced by excess APRT; once-daily dosing; toxin active against non-dividing cells.

F-araAMP / F-dAdo

F-araAMP activity diminished by excess APRT; F-dAdo requires frequent dosing and intracellular activation.

MeP-dR (Target)

Deoxyribose sugar; exclusively cleaved by bacterial PNP; high selectivity in mixed cell systems.

6-MPR (Riboside analog)

Ribose moiety recognized by mammalian phosphorylases; lower selectivity may shift off-target activation.

MeP-dR (Target)

Membrane-permeable 6-methylpurine kills bystander cells without gap junctions.

HSV-TK/ganciclovir system

Bystander transfer requires cell-cell contact; higher transduction threshold needed for comparable response.

• [1] Parker WB, et al. Tumor Sensitization to Purine Analogs by E coli Pnp. NIH Grant U19-CA067763-01. 1995. View Source
• [2] Sorscher EJ, et al. X Ray Crystallographic/Modeling of Pnp. NIH Grant U19-CA067763-07-4. View Source
• [3] Hughes BW, et al. Cell to cell contact is not required for bystander cell killing by Escherichia coli purine nucleoside phosphorylase. J Biol Chem. 1998;273(4):2322-8. View Source
• [4] ScienceGate. Application of Gene-Directed Enzyme Prodrug Therapy in Cancer Treatment. View Source
• [5] Deharvengt S, et al. Suicide gene/prodrug therapy for pancreatic adenocarcinoma by E. coli purine nucleoside phosphorylase and 6-methylpurine 2'-deoxyriboside. Pancreas. 2004;28(2):E54-64. View Source
• [6] Parker WB, et al. Effect of expression of adenine phosphoribosyltransferase on the in vivo anti-tumor activity of prodrugs activated by E. coli purine nucleoside phosphorylase. Cancer Gene Ther. 2011;18:390–398. View Source

MeP-dR Key Evidence vs. Comparators

Bystander Killing vs. HSV-TK/Ganciclovir

The foundational differentiator for 9-(2-Deoxy-beta-D-ribofuranosyl)-6-methylpurine (MeP-dR) is its exclusive activation by bacterial E. coli purine nucleoside phosphorylase (ePNP) and its complete resistance to cleavage by the human ortholog (hPNP). This is in stark contrast to natural substrates like guanosine and inosine which are cleaved by hPNP. In assays, MeP-dR is efficiently cleaved by ePNP but shows negligible activity with hPNP [1][2]. This contrasts with its close analog, fludarabine phosphate (F-araAMP), which, while also a substrate for ePNP, is a clinically approved drug that is also subject to other metabolic pathways in humans [3].

Bystander killing vs. HSV-TK

Head-to-head

~2× faster killing; 5–10× lower viral input; ≥100 bystander cells killed per PNP+ cell with 1–2% transduction.

Reported superior bystander efficiency in prostate/breast cancer and melanoma models.

Model-dependent; complete population killing achieved at very low transduction levels.

Evidence Dimension	Substrate specificity for E. coli PNP vs. Human PNP
Target Compound Data	Efficiently cleaved by ePNP; not a substrate for hPNP
Comparator Or Baseline	Guanosine/inosine (cleaved by hPNP and ePNP); Fludarabine phosphate (cleaved by ePNP, also subject to human metabolism)
Quantified Difference	Qualitative binary difference: activation vs. no activation by hPNP
Conditions	In vitro enzymatic assays using purified E. coli PNP and human PNP

Why This Matters

This strict enzymatic selectivity is the mechanism of action for GDEPT, ensuring prodrug activation only in ePNP-transduced tumor cells and avoiding off-target toxicity in normal tissues, a key criterion for procuring this compound over others with broader activation profiles.

• [1] Parker WB, et al. Tumor Sensitization to Purine Analogs by E coli Pnp. NIH Grant U19-CA067763-01. 1995. View Source
• [2] Sorscher EJ, et al. X Ray Crystallographic/Modeling of Pnp. NIH Grant U19-CA067763-07-4. View Source
• [3] Parker WB, et al. Effect of expression of adenine phosphoribosyltransferase on the in vivo anti-tumor activity of prodrugs activated by E. coli purine nucleoside phosphorylase. Cancer Gene Ther. 2011;18:390–398. View Source

Tumor Prodrug Accumulation vs. F-dAdo

The superior bystander effect of 9-(2-Deoxy-beta-D-ribofuranosyl)-6-methylpurine (MeP-dR) over the classic HSV-TK/ganciclovir (GCV) system is a quantifiable and critical differentiator. The MeP-dR/ePNP system achieves complete killing of a cell population with only 1% ePNP-expressing cells, due to the membrane-permeable nature of the toxic 6-methylpurine metabolite [1]. In contrast, the GCV metabolite is phosphorylated and trapped within the cell, requiring cell-to-cell contact for bystander killing [2]. Experiments using silicon rings to separate ePNP-expressing and non-expressing cells demonstrated that bystander killing by MeP-dR occurs even without direct cell contact, a mechanism not possible with the HSV-TK/GCV system [3].

Tumor accumulation vs. F-dAdo

Cross-study context

MeP-dR: 43 ± 14 nmol/g (10% PNP); 110 ± 48 nmol/g with 90% APRT bystanders. ~3.1× higher than F-dAdo (14 ± 6 nmol/g).

APRT-dependent enhancement unique to MeP-dR among tested prodrugs.

D54 glioma xenografts; 33 mg/kg MeP-dR i.p.; 4 h post-dose.

Evidence Dimension	Bystander cell killing efficiency
Target Compound Data	Complete killing of cell population with only 1% ePNP-expressing cells; Killing occurs without cell-to-cell contact
Comparator Or Baseline	HSV-TK/Ganciclovir system: Bystander effect requires cell-to-cell contact
Quantified Difference	MeP-dR requires 1% expressing cells vs. higher percentage typically needed for GCV for similar effect; Qualitatively different mechanism (diffusion-based vs. contact-based)
Conditions	In vitro cell culture models with mixed populations of ePNP+ and ePNP- cells

Why This Matters

This difference in the bystander effect is paramount for in vivo efficacy, as it means that a much smaller proportion of tumor cells need to be transduced with the ePNP gene to achieve complete tumor regression, directly impacting experimental success and procurement decisions.

• [1] Hughes BW, et al. Bystander killing of melanoma cells using the human tyrosinase promoter to express the Escherichia coli purine nucleoside phosphorylase gene. Cancer Res. 1995;55(15):3339-45. View Source
• [2] Hughes BW, et al. Cell to cell contact is not required for bystander cell killing by Escherichia coli purine nucleoside phosphorylase. J Biol Chem. 1998;273(4):2322-8. View Source
• [3] Hughes BW, et al. Cell to cell contact is not required for bystander cell killing by Escherichia coli purine nucleoside phosphorylase. J Biol Chem. 1998;273(4):2322-8. View Source

E. coli vs. Human PNP Selectivity

The cytotoxic potency of 9-(2-Deoxy-beta-D-ribofuranosyl)-6-methylpurine (MeP-dR) on ePNP-transduced cells is quantified by a low IC50. A study using HepG2 human hepatoma cells stably expressing the E. coli PNP gene (HepG2/PNP) demonstrated that MeP-dR exhibits an IC50 of 4.5 μmol/L after 4 days of treatment [1][2]. For comparison, the same study indicated that MeP-dR is non-toxic to parental HepG2 cells lacking the ePNP gene, confirming the enzyme-dependent prodrug nature of the compound [3].

E. coli vs. Human PNP

Class-level

MeP-dR is not a human PNP substrate; cleaved by E. coli PNP. F-dAdo is ~3000× better E. coli PNP substrate than F-araA, but limited by short half-life.

Selective bacterial activation supports GDEPT specificity; off-target human PNP recognition not observed.

Recombinant enzyme assays; species-specific substrate discrimination confirmed.

Evidence Dimension	Cytotoxic potency (IC50)
Target Compound Data	IC50 = 4.5 μmol/L against HepG2/PNP cells (4-day treatment)
Comparator Or Baseline	Parental HepG2 cells (lacking ePNP): non-toxic; Ganciclovir IC50 in HSV-TK+ cells: typically > 10 μM (context-dependent, but generally higher)
Quantified Difference	>22-fold increase in toxicity upon ePNP expression (since parental cells show no toxicity up to 100 μmol/L)
Conditions	HepG2 human hepatoma cell line transduced with E. coli PNP gene; 4-day MTT or similar viability assay

Why This Matters

This quantified potency, in the low micromolar range, provides a reliable benchmark for researchers to assess experimental conditions and compare the efficacy of their ePNP delivery systems. It confirms the compound's high activity in the intended model and provides a basis for dose selection in in vivo studies.

• [1] Wu S, et al. Experimental studies on PNP suicide gene therapy of hepatoma. WanFang Data. 2006. View Source
• [2] Wu S, et al. Experimental studies on PNP suicide gene therapy of hepatoma. QxMD. 2006. View Source
• [3] Wu S, et al. Experimental studies on PNP suicide gene therapy of hepatoma. AllJournals. 2006. View Source

Curative Efficacy in D54 Glioma Model

For procurement related to large-scale preparation or metabolic studies, 9-(2-Deoxy-beta-D-ribofuranosyl)-6-methylpurine (MePdR) can be synthesized with high efficiency using recombinant E. coli strains overexpressing nucleoside phosphorylases. Under optimized conditions (strain, temperature, pH, reagent concentration), a 95% conversion of 6-methylpurine (MeP) to MePdR was achieved in just 1 hour, using only 0.2% (dry wt/v) of recombinant E. coli cell paste as biocatalyst [1]. This is in contrast to traditional chemical synthesis, which can be a multi-step, lower-yield process [2][3].

Curative endpoint in glioma

Head-to-head

MeP-dR: complete tumor regression after 3 doses (33–67 mg/kg Q1D×3). F-araAMP: active but not curative at 3-dose schedule. F-dAdo comparable but requires 5× daily dosing.

Reported tumor regression endpoint supports MeP-dR as reference prodrug for D54 glioma models.

Nude mouse xenografts; no discernible systemic toxicity at efficacious doses.

Evidence Dimension	Conversion efficiency and rate
Target Compound Data	95% conversion of MeP to MePdR in 1 hour
Comparator Or Baseline	Chemical synthesis (e.g., from inosine): multi-step, moderate overall yield (specific yield not detailed in this enzymatic comparison)
Quantified Difference	95% yield in 1 hour using a whole-cell biocatalyst
Conditions	Recombinant E. coli DH5α overexpressing deoD, udp, and deoA genes; optimized pH, temperature, and substrate concentrations

Why This Matters

This data is crucial for procurement decisions involving the sourcing or in-house synthesis of the compound. The existence of a robust, high-yield enzymatic production method implies potential for cost-effective, scalable supply, which can be a key differentiator over analogs that lack such efficient biocatalytic routes.

• [1] Liang S, et al. Enzymatic synthesis of 2'-deoxyadenosine and 6-methylpurine-2'-deoxyriboside by Escherichia coli DH5alpha overexpressing nucleoside phosphorylases from Escherichia coli BL21. J Biosci Bioeng. 2010;110(2):165-8. View Source
• [2] Li S, et al. An efficient method for the synthesis of 9-β-D-2′-deoxyribofuranosyl-6-methylpurine. Frontiers of Chemistry in China. 2007;2(2):218-221. View Source
• [3] Li S, et al. An Efficient Synthesis of 9-β-D-2'-Deoxyribofuranosyl-6-methylpurine. Chinese Journal of Organic Chemistry. 2006. View Source

Mycoplasma Detection Selectivity

While the primary activation of 9-(2-Deoxy-beta-D-ribofuranosyl)-6-methylpurine (d6MetPRib) is associated with ePNP, recent studies have explored its activation by type II 2′-deoxyribosyltransferase from Lactobacillus delbrueckii (LdNDT). It was confirmed that LdNDT possesses hydrolytic activity toward d6MetPRib, along with other prodrugs like dFUrd and dFAdo. Notably, this activity was significantly increased, up to 30-fold, in the presence of an acceptor nucleobase [1][2]. This differs from ePNP, whose activity is phosphorolytic and does not show this strong nucleobase-dependent enhancement [3].

Mycoplasma detection

Reported

96.6% sensitivity (87/90 infected cultures); 100% specificity (0/9 mycoplasma-free). Detection of ≤1 mycoplasma per 200,000 cells.

Viability-based functional readout; dual detection and decontamination capability.

10 µM 6-MPDR in 3T6 indicator cells; effective against multiple mycoplasma species.

Evidence Dimension	Enzyme activity and modulation
Target Compound Data	Hydrolyzed by LdNDT; activity increased up to 30-fold with an acceptor nucleobase
Comparator Or Baseline	Cleaved by ePNP via phosphorolysis; activity not modulated by nucleobase in the same manner
Quantified Difference	Up to 30-fold increase in activity for LdNDT in the presence of a nucleobase acceptor
Conditions	In vitro enzymatic assays with purified LdNDT and d6MetPRib

Why This Matters

This evidence expands the potential utility of the compound beyond traditional ePNP-based GDEPT. It demonstrates that the same prodrug can be a substrate for alternative enzyme systems with unique activation kinetics, offering researchers a broader toolkit for designing novel suicide gene therapy strategies. For procurement, it positions this compound as a versatile tool, not a single-purpose reagent.

• [1] Acosta J, et al. Molecular Basis of NDT-Mediated Activation of Nucleoside-Based Prodrugs and Application in Suicide Gene Therapy. Biomolecules. 2021;11(1):120. View Source
• [2] Acosta J, et al. Molecular basis of Ndt-mediated activation of nucleoside-based prodrugs and application in suicide gene therapy. Biomolecules. 2021. View Source
• [3] Sorscher EJ, et al. X Ray Crystallographic/Modeling of Pnp. NIH Grant U19-CA067763-07-4. View Source

Enzymatic Synthesis of MeP-dR

The presence of the 6-methyl group on the purine base significantly influences binding affinity to certain enzymes compared to the unsubstituted purine. In studies with the purine-2′-deoxyribonucleosidase from Crithidia luciliae, 6-methylpurine acted as a much better deoxyribosyl acceptor than purine itself. The Michaelis constant (KB) for 6-methylpurine was determined to be 351 ± 87 μM, which is approximately 11-fold lower than the KB for purine, which was 3.91 ± 0.8 mM [1]. This indicates a stronger binding interaction for the methylated analog. This class-level effect may partly explain the favorable substrate properties of the compound with other enzymes like ePNP, relative to adenosine analogs without the 6-methyl modification [2].

Enzymatic synthesis

Reported

95% conversion of 6-methylpurine to MeP-dR in 1 h using 0.2‰ (dry wt./v) recombinant E. coli cell paste.

Scalable biocatalytic route with high atom economy; complements multi-step chemical synthesis.

Optimized pH, temperature, and cell mass; whole-cell system overexpressing deoD, udp, deoA.

Evidence Dimension	Binding affinity (Michaelis constant, KB) for a purine-2'-deoxyribonucleosidase
Target Compound Data	6-Methylpurine KB = 351 ± 87 μM
Comparator Or Baseline	Purine KB = 3.91 ± 0.8 mM
Quantified Difference	~11-fold lower KB (higher affinity) for the 6-methyl substituted base
Conditions	Enzymatic assay using purine-2'-deoxyribonucleosidase from Crithidia luciliae

Why This Matters

This data provides a molecular-level rationale for the compound's activity. The 6-methyl substitution demonstrably improves enzyme binding affinity compared to the parent purine. This insight is valuable for researchers in medicinal chemistry and pharmacology who are interested in structure-activity relationships and for guiding the design of next-generation prodrugs with optimized enzymatic interactions.

• [1] Steenkamp DJ, et al. Substrate specificity of the purine-2'-deoxyribonucleosidase of Crithidia luciliae. Biochem J. 1992;287(Pt 1):125-9. View Source
• [2] Hassan AEA, et al. 6-Methylpurine derived sugar modified nucleosides: Synthesis and in vivo antitumor activity in D54 tumor expressing M64V-Escherichia coli purine nucleoside phosphorylase. Eur J Med Chem. 2016;108:616-622. View Source

MeP-dR Optimal Application Scenarios

Suicide Gene Therapy Vector Development

The primary and most validated application for procuring 9-(2-Deoxy-beta-D-ribofuranosyl)-6-methylpurine (MeP-dR) is as the prodrug component in ePNP-dependent GDEPT models. The evidence confirms it is a reliable substrate for ePNP but not human PNP, ensuring selective activation in transduced cells [1]. Its low IC50 of 4.5 μM on ePNP-expressing hepatoma cells provides a clear, quantifiable efficacy benchmark for model validation [2]. Furthermore, its exceptional bystander effect, requiring as few as 1% expressing cells for complete population kill, makes it the standard for assessing the efficiency of gene delivery vectors and the overall potency of the ePNP/MeP-dR suicide system [3][4].

Mycoplasma Detection and Decontamination

Procuring this compound is justified for research into alternative enzyme-prodrug activation systems beyond the classic ePNP model. Evidence demonstrates that the compound is also a substrate for LdNDT (type II 2′-deoxyribosyltransferase), with activity significantly enhanced (up to 30-fold) by acceptor nucleobases [5][6]. This property makes it a valuable tool for exploring NDT-based suicide gene therapy, a newer approach. Its well-characterized behavior with ePNP serves as a valuable control, allowing researchers to directly compare the kinetics and efficacy of novel enzyme candidates, including engineered mutants of ePNP [7].

APRT-Modulated Bystander Effect Studies

For industrial or academic groups focused on process chemistry and biocatalysis, 9-(2-Deoxy-beta-D-ribofuranosyl)-6-methylpurine (MePdR) represents a model nucleoside analog for which a highly efficient enzymatic synthesis has been established. The literature provides a validated protocol achieving 95% conversion of the 6-methylpurine base to the nucleoside MePdR in just 1 hour using a readily prepared E. coli whole-cell biocatalyst [8]. This specific, quantitative data supports its procurement for scaling up production, for studying the kinetics of the involved nucleoside phosphorylases (deoD, udp, deoA), or for using the compound as a substrate in high-throughput screening of new enzyme variants for industrial nucleoside production.

Large-Scale Enzymatic Synthesis of MeP-dR

The compound serves as a critical building block and reference point for SAR studies focused on 6-substituted purine nucleosides. Evidence comparing the binding affinity of the 6-methylpurine base versus the unsubstituted purine base shows an 11-fold improvement in the Michaelis constant (KB) for a purine nucleosidase [9]. This quantitative difference highlights the significant impact of the 6-methyl modification. Procuring 9-(2-Deoxy-beta-D-ribofuranosyl)-6-methylpurine is therefore essential for medicinal chemists aiming to design next-generation prodrugs with improved enzyme binding, altered pharmacokinetic properties, or resistance to other metabolic enzymes, using it as a benchmark for evaluating new analogs [10].

Application

Selection Property

Validation Focus

GDEPT vector development

Bystander killing efficiency at low transduction rates

In vitro mixed-culture and in vivo xenograft regression endpoints

Mycoplasma surveillance & decontamination

Viability-based detection sensitivity and specificity

Cell culture viability and mycoplasma elimination threshold

APRT bystander mechanism studies

APRT-dependent intratumoral metabolite accumulation

Bystander cell APRT overexpression and prodrug activation correlation

Enzymatic scale-up synthesis

Biocatalytic conversion yield and catalyst loading

Process reproducibility and scalability in recombinant E. coli systems

• [1] Parker WB, et al. Tumor Sensitization to Purine Analogs by E coli Pnp. NIH Grant U19-CA067763-01. 1995. View Source
• [2] Wu S, et al. Experimental studies on PNP suicide gene therapy of hepatoma. WanFang Data. 2006. View Source
• [3] Hughes BW, et al. Bystander killing of melanoma cells using the human tyrosinase promoter to express the Escherichia coli purine nucleoside phosphorylase gene. Cancer Res. 1995;55(15):3339-45. View Source
• [4] Hughes BW, et al. Cell to cell contact is not required for bystander cell killing by Escherichia coli purine nucleoside phosphorylase. J Biol Chem. 1998;273(4):2322-8. View Source
• [5] Acosta J, et al. Molecular Basis of NDT-Mediated Activation of Nucleoside-Based Prodrugs and Application in Suicide Gene Therapy. Biomolecules. 2021;11(1):120. View Source
• [6] Acosta J, et al. Molecular basis of Ndt-mediated activation of nucleoside-based prodrugs and application in suicide gene therapy. Biomolecules. 2021. View Source
• [7] Hassan AEA, et al. 6-Methylpurine derived sugar modified nucleosides: Synthesis and in vivo antitumor activity in D54 tumor expressing M64V-Escherichia coli purine nucleoside phosphorylase. Eur J Med Chem. 2016;108:616-622. View Source
• [8] Liang S, et al. Enzymatic synthesis of 2'-deoxyadenosine and 6-methylpurine-2'-deoxyriboside by Escherichia coli DH5alpha overexpressing nucleoside phosphorylases from Escherichia coli BL21. J Biosci Bioeng. 2010;110(2):165-8. View Source
• [9] Steenkamp DJ, et al. Substrate specificity of the purine-2'-deoxyribonucleosidase of Crithidia luciliae. Biochem J. 1992;287(Pt 1):125-9. View Source
• [10] Hassan AEA, et al. 6-Methylpurine derived sugar modified nucleosides: Synthesis and in vivo antitumor activity in D54 tumor expressing M64V-Escherichia coli purine nucleoside phosphorylase. Eur J Med Chem. 2016;108:616-622. View Source